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A new class of high-performance polyamides derived from nonanediamine is demonstrating

significant advantages over conventional nylons in demanding applications. This guide

provides a detailed comparison of the mechanical and thermal properties of Polyamide 9T

(PA9T), a leading nonanediamine-based nylon, with the widely used commercial-grade

Polyamide 6,6 (PA66). The data presented is compiled from technical datasheets and industry

sources, offering researchers and product developers a comprehensive overview for material

selection.

Nonanediamine-based nylons, particularly PA9T, are semi-aromatic polyamides that leverage

a nine-carbon diamine chain. This unique molecular structure imparts properties such as high

heat resistance, low moisture absorption, and superior dimensional stability, positioning them

as a robust alternative to traditional engineering plastics.

At a Glance: Key Performance Metrics
The following table summarizes the key mechanical and thermal properties of unfilled PA9T

and PA66. The data for PA9T is primarily from Kuraray's Genestar™ and Mitsubishi's

Nylatron® PA9T grades, while the PA66 data represents a typical commercial grade. It is

important to note that values can vary based on the specific grade and conditioning of the

material.
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Property Test Standard
Nonanediamin
e-Based Nylon
(PA9T)

Commercial
Grade Nylon
(PA66) (Dry)

Units

Thermal

Properties

Melting

Temperature

(Tm)

ISO 11357-1/-3,

ASTM D3418
306 260 °C

Glass Transition

Temperature (Tg)
DMA 125 ~60 °C

Heat Deflection

Temperature (1.8

MPa)

ISO 75-1/-2,

ASTM D648
130 85 °C

Mechanical

Properties

Tensile Strength
ISO 527-1/-2,

ASTM D638
103 90 MPa

Tensile Modulus
ISO 527-1/-2,

ASTM D638
2800 3550 MPa

Tensile

Elongation at

Break

ISO 527-1/-2,

ASTM D638
10 50 %

Physical

Properties

Water Absorption

(24h immersion)
ISO 62 ~0.17 0.60 %

Water Absorption

(Saturation)
ISO 62 0.80 8.0 %

Density ISO 1183-1 ~1.13 1.14 g/cm³
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In-Depth Analysis of Performance Characteristics
Thermal Stability: One of the most significant advantages of PA9T is its superior thermal

performance. With a melting point of 306°C and a glass transition temperature of 125°C, PA9T

maintains its mechanical integrity at elevated temperatures where PA66 would soften and lose

its structural properties.[1][2] This makes PA9T an excellent candidate for under-the-hood

automotive components, electrical connectors, and other applications exposed to high heat.

Mechanical Strength and Stiffness: While PA66 exhibits a higher tensile modulus, indicating

greater stiffness, PA9T offers a higher tensile strength.[3] The high glass transition temperature

of PA9T contributes to its ability to retain good toughness at high temperatures, outperforming

both PA66 and PA46 in this regard.[2]

Moisture Resistance and Dimensional Stability: A key differentiator for nonanediamine-based

nylons is their exceptionally low water absorption.[1] PA9T's water absorption rate is

significantly lower than that of PA66, which is known to be hygroscopic.[2][4] This low moisture

uptake results in superior dimensional stability and the retention of mechanical properties in

humid environments, a critical factor for precision components.[5] The water absorption of

PA9T is often compared to that of PBT (polybutylene terephthalate), a material known for its

low moisture absorption.[2]

Experimental Protocols
The data presented in this guide is based on standardized testing methodologies to ensure

comparability. The following are detailed summaries of the key experimental protocols used to

characterize these polyamides.

Tensile Properties (ASTM D638)
This test method determines the tensile properties of plastics.[1]

Specimen: A standard "dumbbell" or "dog-bone" shaped specimen is used, prepared by

injection molding or machining.[6]

Apparatus: A universal testing machine (UTM) is employed to apply a controlled tensile force

to the specimen.[6]
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Procedure: The specimen is securely held by grips in the UTM and pulled at a constant rate

of extension until it fractures. The force and elongation are continuously monitored.

Calculated Properties:

Tensile Strength: The maximum stress the material can withstand before breaking.[7]

Tensile Modulus (Modulus of Elasticity): A measure of the material's stiffness.[7]

Elongation at Break: The percentage increase in length that the material undergoes before

fracturing.

Specimen Preparation Testing Procedure
Data Analysis

Prepare Dumbbell Specimen
(ASTM D638)

Mount in Universal
Testing Machine

Apply Tensile Load
(Constant Extension Rate) Record Force vs. Elongation

Calculate:
- Tensile Strength
- Tensile Modulus

- Elongation at Break

Click to download full resolution via product page

Workflow for Tensile Property Testing (ASTM D638).

Thermal Transitions by Differential Scanning
Calorimetry (DSC) (ASTM D3418)
DSC is used to measure the temperatures and heat flows associated with thermal transitions in

a material.[3][8]

Specimen: A small sample of the polymer (typically 5-10 mg) is encapsulated in an aluminum

pan.

Apparatus: A Differential Scanning Calorimeter.

Procedure: The sample is heated at a controlled rate (e.g., 10°C/min or 20°C/min) in an inert

atmosphere. The difference in heat flow between the sample and a reference pan is
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measured as a function of temperature.[9]

Measured Properties:

Glass Transition Temperature (Tg): The temperature at which the amorphous regions of

the polymer transition from a rigid to a rubbery state.[9]

Melting Temperature (Tm): The temperature at which the crystalline regions of the polymer

melt.[9]

Encapsulate Polymer Sample (5-10mg)

Heat at Controlled Rate
in DSC (e.g., 10°C/min)

Measure Heat Flow vs. Temperature

Generate Thermogram

Identify Thermal Transitions:
- Glass Transition (Tg)
- Melting Point (Tm)

Click to download full resolution via product page
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Experimental Workflow for DSC Analysis (ASTM D3418).

Thermal Stability by Thermogravimetric Analysis (TGA)
(ASTM E1131)
TGA measures the change in mass of a sample as a function of temperature or time in a

controlled atmosphere.[10]

Specimen: A small sample of the material (typically 10-20 mg) is placed in a TGA sample

pan.

Apparatus: A Thermogravimetric Analyzer.

Procedure: The sample is heated in a controlled atmosphere (e.g., nitrogen or air) at a

constant rate. The weight of the sample is continuously monitored as the temperature

increases.[2]

Measured Properties:

Decomposition Temperature: The temperature at which the material begins to degrade,

indicated by a significant loss in mass.

Compositional Analysis: Can be used to determine the content of volatiles, polymer, and

fillers (e.g., ash content).[11]

Water Absorption (ASTM D570)
This test method is used to determine the relative rate of water absorption by plastics when

immersed.[12]

Specimen: A pre-conditioned and weighed plastic specimen of a specific size.

Procedure: The specimen is immersed in distilled water at a controlled temperature (typically

23°C) for a specified time (e.g., 24 hours). After immersion, the specimen is removed, patted

dry, and reweighed.

Calculated Property:
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Percentage of Water Absorption: Calculated from the increase in weight of the specimen.

Nonanediamine-Based Nylon (PA9T)

Commercial Grade Nylon (PA66)

Resulting Performance Properties

Long (C9) Diamine Chain

Low Moisture Absorption

Semi-Aromatic Structure

High Thermal Stability
(High Tg, Tm)

Good Chemical Resistance

Shorter (C6) Diamine Chain High Stiffness

Fully Aliphatic Structure Good Toughness
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Structure-Property Relationship of PA9T vs. PA66.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. GENESTAR™ | Kuraray [kuraray.com]

2. en.nbplas.com [en.nbplas.com]

3. mcam.com [mcam.com]

4. chemwinfo.com [chemwinfo.com]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b12528422?utm_src=pdf-body-img
https://www.benchchem.com/product/b12528422?utm_src=pdf-custom-synthesis
https://www.kuraray.com/global-en/products/genestar/
http://en.nbplas.com/cnt_84.html
https://www.mcam.com/mam/45384/GEP-Nylatron%C2%AE%20PA9T%20PPA_en_US.pdf
http://www.chemwinfo.com/private_folder/Photo2018_Dec/Ku_PA9T_Cat.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12528422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. Genestar™: heat-resistant polyamide: Kuraray [kuraray.eu]

6. scribd.com [scribd.com]

7. materials.altairone.com [materials.altairone.com]

8. Brief Analysis of High Temperature Nylon PA9T [honyplastic.com]

9. bada.de [bada.de]

10. Online Materials Information Resource - MatWeb [matweb.com]

11. ascendmaterials-files.sfo2.cdn.digitaloceanspaces.com [ascendmaterials-
files.sfo2.cdn.digitaloceanspaces.com]

12. The difference between PA6T and PA9T - Materials Introduction - Xiamen Keyuan Plastic
Co.,Ltd [ky-plastics.com]

To cite this document: BenchChem. [Performance Showdown: Nonanediamine-Based Nylon
9T vs. Commercial-Grade Nylon 6,6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12528422#performance-comparison-of-
nonanediamine-based-nylons-with-commercial-grades]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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